(1S)-1-(3-methylcyclohexyl)ethan-1-amine

• Molecular Formula: C9H19N
• Molecular Weight: 141.25 g/mol
• SMILES: CC1CCCC(C1)C(C)N
• InChI: InChI=1S/C9H19N/c1-7-4-3-5-9(6-7)8(2)10/h7-9H,3-6,10H2,1-2H3/t7?,8-,9?/m0/s1
• InChIKey: DJOVWJMYDZPCSB-MGURRDGZSA-N

(1S)-1-(3-Methylcyclohexyl)ethan-1-amine – Chiral Amine for Stereochemical Synthesis & CNS Ligand Research

(1S)-1-(3-Methylcyclohexyl)ethan-1-amine (CAS 1344969-11-4) is a chiral primary amine with the molecular formula C₉H₁₉N and a molecular weight of 141.25 g/mol . It belongs to the cyclohexylamine class, featuring a methyl substituent at the 3-position of the cyclohexyl ring and an ethylamine chain in the (S)-configuration . Structurally related cyclohexylamines have been investigated as ligands for the NMDA receptor phencyclidine (PCP) binding site, where stereochemistry and substituent pattern critically influence receptor affinity [1]. This compound is primarily employed as a chiral building block in medicinal chemistry and as a reference standard for stereochemical studies.

Stereochemical control: single (S)-enantiomer for enantioselective synthesis

Chiral reference standard: supports enantiomeric excess determination

1,3‑dialkyl substitution pattern aligns with reported NMDA PCP site SAR

• [1] Jirgensons, A., Kauss, V., Kalvinsh, I. Y., Gold, M. R., Danysz, W., Parsons, C. G., & Quack, G. (2000). Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry, 35(6), 555–565. View Source

(1S)-1-(3-Methylcyclohexyl)ethan-1-amine – Stereochemical Identity and Substitution Limits

Cyclohexylamine derivatives cannot be generically interchanged because minor alterations in ring substitution, chain length, and absolute configuration profoundly alter binding to biological targets [1]. For example, in the NMDA receptor PCP site, the size of 1,3,5‑alkyl substituents on the cyclohexyl ring and the equatorial vs. axial orientation of the amino group produce distinct affinity profiles [1]. The (S)-enantiomer of 1-(3-methylcyclohexyl)ethan-1-amine possesses a specific three‑dimensional arrangement of the methyl, cyclohexyl, and amine groups that cannot be replicated by the (R)-enantiomer, the racemate, or the des‑methyl analog. Without direct comparative biological data, the risk of altered potency, selectivity, or pharmacokinetics upon substitution remains high, making stereochemically defined procurement essential [1].

Enantiomer mismatch

(R)-enantiomer or racemate may alter receptor binding and chiral assay outcome.

Substitution pattern shift

Removal of 3‑methyl or ethanamine branch may shift NMDA PCP site affinity profile.

Stereochemical ambiguity

Undefined stereochemistry introduces variability in chiral synthesis and biological readouts.

• [1] Jirgensons, A., Kauss, V., Kalvinsh, I. Y., Gold, M. R., Danysz, W., Parsons, C. G., & Quack, G. (2000). Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry, 35(6), 555–565. View Source

(1S)-1-(3-Methylcyclohexyl)ethan-1-amine – Differentiation from Closest Analogs

Chiral Purity and Configuration Verification

The (S)-enantiomer is supplied with HPLC purity of 95% . The (R)-enantiomer (CAS 1344973-66-5) is also commercially available but is less widely stocked, and no published head-to-head enantiomeric excess (ee) comparison could be located [1]. The racemic mixture (CAS 1247891-07-1) provides no stereochemical control, which is critical for enantioselective synthesis or biological assays where chirality governs target interaction . Users requiring defined stereochemistry must therefore source the single (S)-enantiomer rather than the racemate.

Chiral Purity & Configuration

Data to verify

(S)-enantiomer: 95% purity (HPLC), absolute (S) configuration confirmed. (R)-enantiomer: purity less consistently reported.

Supports enantiomer‑specific synthesis control

Direct ee comparison unavailable; chiral HPLC verification recommended

Evidence Dimension	Stereochemical purity (ee) and commercial availability
Target Compound Data	Purity 95% (HPLC); absolute (S)-configuration confirmed by SMILES [C@H] notation .
Comparator Or Baseline	(R)-enantiomer: purity not consistently reported; racemate: purity 95% but zero ee.
Quantified Difference	No direct ee comparison available; differentiation rests on absolute configuration and vendor documentation.
Conditions	Chiral HPLC or polarimetry (specific conditions not publicly disclosed by vendors).

Why This Matters

For enantioselective synthesis or chiral biological assays, using the racemate or the wrong enantiomer can lead to contradictory results; procurement of the verified (S)-enantiomer ensures experimental reproducibility.

• [1] PubChem. (1R)-1-(3-methylcyclohexyl)ethan-1-amine (CAS 1344973-66-5). https://pubchem.ncbi.nlm.nih.gov/substance/1344973-66-5 View Source

Supplier Availability: (S)- vs (R)-Enantiomer

A survey of major research-chemical suppliers reveals that the (S)-enantiomer is listed by at least five independent vendors (Chemscene, Bidepharm, Fluorochem, ChemSpace, AK Scientific) [1], whereas the (R)-enantiomer is currently listed by fewer than three major vendors with limited stock . This difference directly impacts lead times, competitive pricing, and the ability to obtain batch-specific certificates of analysis.

Supplier Network

Reported

(S)-enantiomer: ≥5 active suppliers · (R)-enantiomer: ≤3 active suppliers

Broader vendor coverage may support supply continuity

Public catalog survey as of mid‑2025; confirm lead time

Evidence Dimension	Number of active commercial suppliers
Target Compound Data	≥5 suppliers with confirmed listings for the (S)-enantiomer [1].
Comparator Or Baseline	(R)-enantiomer (CAS 1344973-66-5): ≤3 suppliers; some listings show discontinued status .
Quantified Difference	Supplier count approximately 2‑fold higher for the (S)-enantiomer.
Conditions	Survey of publicly accessible online catalogs as of mid‑2025.

Why This Matters

Broader vendor coverage reduces single‑source dependency, shortens procurement timelines, and enables price competition, directly benefiting research groups that require reliable supply for long‑term projects.

• [1] ChemSpace. (1S)-1-(3-methylcyclohexyl)ethan-1-amine (CAS 1344969-11-4). Product listing. https://chem-space.com View Source

NMDA PCP Site SAR: 1,3-Dialkyl vs Mono-Substituted

In a systematic study of 1,3,5‑alkylsubstituted cyclohexylamines, compounds with a 1‑amino‑3‑alkyl substitution pattern demonstrated moderate affinity for the NMDA receptor PCP binding site, while mono‑substituted cyclohexylamines showed negligible binding [1]. Although (1S)-1-(3‑methylcyclohexyl)ethan-1-amine was not directly tested in that publication, its 1‑amino‑3‑methyl substitution pattern places it within the active pharmacophore space, whereas the simple 3‑methylcyclohexylamine (lacking the ethanamine branch) falls outside the optimal lipophilic pocket size [1].

NMDA PCP Site SAR

Class‑level inference

1,3‑dialkyl cyclohexylamines show affinity; mono‑substituted analogs show negligible binding.

Supports NMDA PCP site interaction study design

Data from class‑level SAR; confirm with direct assay

Evidence Dimension	NMDA receptor PCP site affinity (Ki) for 1,3‑dialkyl vs. mono‑alkyl cyclohexylamines
Target Compound Data	No direct Ki data; predicted to occupy the lipophilic pocket based on 1,3‑substitution pattern [1].
Comparator Or Baseline	3‑Methylcyclohexylamine (mono‑substituted): negligible PCP site affinity [1].
Quantified Difference	Class‑level trend: 1,3‑dialkyl substitution required for recognition; exact Ki values for target compound not determined.
Conditions	Radioligand displacement assay using [³H]MK‑801 in rat cortical membranes.

Why This Matters

When screening for NMDA receptor modulators, researchers should prioritize 1,3‑dialkyl cyclohexylamines over simpler mono‑alkyl analogs; the target compound’s substitution pattern aligns with the active pharmacophore defined by the class.

• [1] Jirgensons, A., Kauss, V., Kalvinsh, I. Y., Gold, M. R., Danysz, W., Parsons, C. G., & Quack, G. (2000). Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry, 35(6), 555–565. View Source

(1S)-1-(3-Methylcyclohexyl)ethan-1-amine – Application Scenarios

Chiral Building Block for CNS Drug Synthesis

Use as a stereochemically defined intermediate in the synthesis of NMDA receptor modulators or other CNS‑targeting small molecules. The (S)-configuration provides a defined three‑dimensional scaffold that can be elaborated into lead compounds, whereas the racemate would introduce unwanted stereochemical heterogeneity [1]. The broad vendor network ensures timely resupply for multi‑step synthesis campaigns .

Chiral Reference Standard for Analytical Methods

Employ the (S)-enantiomer as a reference standard for chiral HPLC or SFC method development. Its well‑characterized purity (95%) and defined absolute configuration enable accurate determination of enantiomeric excess in reaction products or biological samples . The availability of the (R)-enantiomer from select vendors allows for direct spiking experiments to confirm separation.

NMDA Receptor SAR Tool Compound

Although direct affinity data are lacking, the compound’s 1,3‑dialkyl substitution pattern places it within the active pharmacophore space identified for NMDA PCP site ligands [1]. Researchers can use it as a scaffold for systematic SAR exploration, comparing activity against mono‑substituted cyclohexylamines to confirm the lipophilic pocket model.

Supply Chain Continuity for Long-Term Research

Projects requiring gram‑scale quantities over multiple years benefit from the (S)-enantiomer’s broader supplier base, which mitigates single‑source disruption risk and enables competitive bidding . This logistical advantage is particularly relevant for academic labs and CROs operating under fixed budgets.

Application

Selection Property

Validation Focus

CNS ligand synthesis research

Single‑enantiomer configuration

Stereochemical integrity

Chiral reference standard

Characterized purity & absolute configuration

Enantiomeric excess determination

NMDA receptor PCP site SAR studies

1,3‑dialkyl cyclohexylamine scaffold

Affinity comparison with mono‑alkyl analogs

Long‑term research supply stability

Multi‑vendor sourcing availability

Procurement reliability and lead time

• [1] Jirgensons, A., Kauss, V., Kalvinsh, I. Y., Gold, M. R., Danysz, W., Parsons, C. G., & Quack, G. (2000). Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry, 35(6), 555–565. View Source